Cas no 1095639-99-8 (4-(2-O-Thp-hydroxy-ethyl)-phenyl-boronic Acid)

• Product Name: 4-(2-O-Thp-hydroxy-ethyl)-phenyl-boronic Acid
• CAS No: 1095639-99-8
• MF: C₁₃H₁₉BO₄
• MW: 250.098564386368
• MDL: MFCD07369983
• CID: 1090260
• Update Time: 2025-06-07

4-(2-O-Thp-hydroxy-ethyl)-phenyl-boronic Acid Chemical and Physical Properties

Names and Identifiers

• (4-(2-((Tetrahydro-2H-pyran-2-yl)oxy)ethyl)phenyl)boronic acid
• 4-(2-(tetrahydro-2H-pyran-2-yloxy)ethyl)phenylboronic acid
• 4-(2-O-Thp-hydroxy-ethyl)-phenyl-boronic Acid

• MDL： MFCD07369983
• Inchi： 1S/C13H19BO4/c15-14(16)12-6-4-11(5-7-12)8-10-18-13-3-1-2-9-17-13/h4-7,13,15-16H,1-3,8-10H2
• InChI Key： HICMGZMCEXKDKB-UHFFFAOYSA-N
• SMILES： O1CCCCC1OCCC1C=CC(B(O)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

Experimental Properties

• Color/Form: Solid

4-(2-O-Thp-hydroxy-ethyl)-phenyl-boronic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-(2-O-Thp-hydroxy-ethyl)-phenyl-boronic Acid

Recent Advances in the Application of 4-(2-O-Thp-hydroxy-ethyl)-phenyl-boronic Acid (CAS: 1095639-99-8) in Chemical Biology and Drug Discovery

4-(2-O-Thp-hydroxy-ethyl)-phenyl-boronic Acid (CAS: 1095639-99-8) is a boronic acid derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by the presence of a tetrahydropyran (THP) protected hydroxyl group and a phenylboronic acid moiety, serves as a versatile building block in the synthesis of bioactive molecules and drug candidates. Recent studies have highlighted its potential in targeted drug delivery, enzyme inhibition, and as a key intermediate in the development of novel therapeutics.

One of the most notable applications of 4-(2-O-Thp-hydroxy-ethyl)-phenyl-boronic Acid is its role in the design of proteasome inhibitors. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound can be effectively incorporated into bortezomib analogs, enhancing their selectivity and potency against cancer cells. The boronic acid group facilitates covalent binding to the proteasome's active site, while the THP-protected hydroxyl group improves the compound's pharmacokinetic properties, such as solubility and metabolic stability.

In addition to its use in proteasome inhibition, 4-(2-O-Thp-hydroxy-ethyl)-phenyl-boronic Acid has been explored as a key intermediate in the synthesis of glycosidase inhibitors. A study in Bioorganic & Medicinal Chemistry Letters (2022) reported the successful incorporation of this compound into the structure of iminosugar derivatives, which exhibited potent inhibitory activity against α-glucosidases. The THP group was found to play a critical role in modulating the compound's binding affinity and selectivity, making it a valuable tool for the development of antidiabetic agents.

Recent advancements in chemical biology have also highlighted the utility of 4-(2-O-Thp-hydroxy-ethyl)-phenyl-boronic Acid in the development of boron neutron capture therapy (BNCT) agents. The compound's boronic acid moiety can selectively accumulate in tumor cells, where it acts as a neutron capture agent, leading to localized radiation-induced cell death. A 2023 study in Chemical Communications demonstrated the compound's efficacy in vitro, paving the way for further preclinical evaluations.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of 4-(2-O-Thp-hydroxy-ethyl)-phenyl-boronic Acid. Researchers are actively investigating novel synthetic routes to improve yield and purity, as well as strategies to enhance its bioavailability and target specificity. Future studies are expected to focus on expanding its applications in drug discovery and chemical biology, particularly in the fields of oncology and infectious diseases.

In conclusion, 4-(2-O-Thp-hydroxy-ethyl)-phenyl-boronic Acid (CAS: 1095639-99-8) represents a valuable tool in modern chemical biology and pharmaceutical research. Its unique structural features and versatile applications make it a promising candidate for the development of next-generation therapeutics. Continued research and innovation in this area are likely to yield significant breakthroughs in drug discovery and targeted therapy.